Cas no 63619-63-6 (4-Bromo-4'-butoxybiphenyl)

• Product Name: 4-Bromo-4'-butoxybiphenyl
• CAS No: 63619-63-6
• MF: C₁₆H₁₇BrO
• MW: 305.209583997726
• MDL: MFCD26142691
• CID: 1006158
• Update Time: 2025-06-15

4-Bromo-4'-butoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-4-butoxy-biphenyl
• 1-bromo-4-(4-butoxyphenyl)benzene
• 4'-BROMOBIPHENYL-4-YL BUTYL ETHER
• 4-Bromo-4'-butoxybiphenyl

• MDL： MFCD26142691
• Inchi： 1S/C16H17BrO/c1-2-3-12-18-16-10-6-14(7-11-16)13-4-8-15(17)9-5-13/h4-11H,2-3,12H2,1H3
• InChI Key： UPLBTVYITAGXGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)OCCCC

Computed Properties

• Exact Mass: 304.04631
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 9.23

Additional information on 4-Bromo-4'-butoxybiphenyl

Recent Advances in the Study of 4-Bromo-4'-butoxybiphenyl (CAS: 63619-63-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-4'-butoxybiphenyl (CAS: 63619-63-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance. The biphenyl core, functionalized with bromo and butoxy groups, offers a versatile scaffold for further chemical modifications, making it a valuable intermediate in drug discovery and material science.

Recent studies have highlighted the role of 4-Bromo-4'-butoxybiphenyl in the development of liquid crystalline materials. Its mesogenic properties, attributed to the biphenyl core and flexible butoxy chain, have been explored for applications in display technologies and optoelectronic devices. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its molecular structure and conformational dynamics, providing insights into its phase behavior and stability under varying conditions.

In the pharmaceutical domain, 4-Bromo-4'-butoxybiphenyl has been investigated as a precursor for the synthesis of bioactive molecules. Its bromo substituent serves as a reactive site for cross-coupling reactions, enabling the construction of complex architectures with potential therapeutic effects. Recent publications have reported its use in Suzuki-Miyaura and Heck coupling reactions, yielding derivatives with promising antimicrobial and anti-inflammatory activities. Computational studies have further supported these findings, predicting favorable binding affinities for target proteins involved in inflammatory pathways.

Another area of interest is the compound's potential role in cancer research. Preliminary in vitro studies have demonstrated that certain derivatives of 4-Bromo-4'-butoxybiphenyl exhibit cytotoxic effects against cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that these compounds may induce apoptosis via the mitochondrial pathway, although further in vivo validation is required to confirm these observations and assess their therapeutic potential.

Environmental and safety considerations have also been addressed in recent literature. The biodegradability and ecotoxicological profile of 4-Bromo-4'-butoxybiphenyl are under scrutiny, given its increasing industrial use. Regulatory agencies are calling for more comprehensive toxicological data to ensure its safe handling and disposal. Current research aims to develop greener synthetic routes and alternative compounds with reduced environmental impact.

In conclusion, 4-Bromo-4'-butoxybiphenyl (CAS: 63619-63-6) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical sciences. Its structural versatility, combined with emerging biological activities, positions it as a key player in the development of novel materials and therapeutics. Future research should focus on optimizing its synthetic pathways, expanding its biological evaluations, and addressing environmental concerns to fully realize its potential.